Cas no 92413-46-2 (4-(4-Butylcyclohexyl)-1-(3,4-dimethoxyphenyl)cyclohexan-1-ol)

• Product Name: 4-(4-Butylcyclohexyl)-1-(3,4-dimethoxyphenyl)cyclohexan-1-ol
• CAS No: 92413-46-2
• MF: C₂₄H₃₈O₃
• MW: 374.5567278862
• CID: 2814987
• PubChem ID: 71328980
• Update Time: 2025-04-21

4-(4-Butylcyclohexyl)-1-(3,4-dimethoxyphenyl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 92413-46-2
• 3~4~-Butyl-1~3~,1~4~-dimethoxy-2~3~,2~4~,2~5~,2~6~,3~1~,3~2~,3~3~,3~4~,3~5~,3~6~-decahydro[1~1~,2~1~:2~4~,3~1~-terphenyl]-2~1~(2~2~H)-ol
• DTXSID50757855
• 4-(4-Butylcyclohexyl)-1-(3,4-dimethoxyphenyl)cyclohexan-1-ol

• Inchi： 1S/C24H38O3/c1-4-5-6-18-7-9-19(10-8-18)20-13-15-24(25,16-14-20)21-11-12-22(26-2)23(17-21)27-3/h11-12,17-20,25H,4-10,13-16H2,1-3H3
• InChI Key： ZXANXNRJMVBVEI-UHFFFAOYSA-N
• SMILES： OC1(C2C=CC(=C(C=2)OC)OC)CCC(CC1)C1CCC(CCCC)CC1

Computed Properties

• Exact Mass: 374.28209507Da
• Monoisotopic Mass: 374.28209507Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.9
• Topological Polar Surface Area: 38.7Ų